4-tert-butyl-N-(3-{[(4-nitrophenoxy)acetyl]amino}phenyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[3-[[2-(4-nitrophenoxy)acetyl]amino]phenyl]benzamide
• InChI: InChI=1S/C25H25N3O5/c1-25(2,3)18-9-7-17(8-10-18)24(30)27-20-6-4-5-19(15-20)26-23(29)16-33-22-13-11-21(12-14-22)28(31)32/h4-15H,16H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key: NAILUFZCXYGLMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C25H25N3O5
• Molecular Weight: 447.5 g/mol

Description

4-tert-butyl-N-(3-{[(4-nitrophenoxy)acetyl]amino}phenyl)benzamide, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists. It is a selective and potent agonist of PPARδ, which is involved in the regulation of energy metabolism and inflammation. GW501516 has gained significant attention in the scientific community due to its potential applications in various fields, including sports performance enhancement, obesity, and cardiovascular disease.

Mechanism of Action

4-tert-butyl-N-(3-{[(4-nitrophenoxy)acetyl]amino}phenyl)benzamide exerts its effects by binding to and activating PPARδ, which is a nuclear receptor that regulates the expression of genes involved in energy metabolism, inflammation, and lipid metabolism. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis in skeletal muscle. It also leads to the downregulation of genes involved in inflammation and lipid synthesis in adipose tissue and liver.
Biochemical and Physiological Effects:
4-tert-butyl-N-(3-{[(4-nitrophenoxy)acetyl]amino}phenyl)benzamide has been shown to have several biochemical and physiological effects in animal models and human cell lines. These include increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis in skeletal muscle, as well as reduced inflammation and lipid synthesis in adipose tissue and liver. It has also been shown to increase energy expenditure and reduce fat mass in animal models.

Advantages and Limitations for Lab Experiments

4-tert-butyl-N-(3-{[(4-nitrophenoxy)acetyl]amino}phenyl)benzamide has several advantages and limitations for lab experiments. One advantage is its high potency and selectivity for PPARδ, which allows for precise manipulation of PPARδ signaling. Another advantage is its ability to cross the blood-brain barrier, which allows for the investigation of its effects on the central nervous system. One limitation is its potential toxicity, as it has been shown to cause cancer in animal models at high doses. Another limitation is its relatively short half-life, which requires frequent dosing in animal models and human cell lines.

Future Directions

There are several future directions for research on 4-tert-butyl-N-(3-{[(4-nitrophenoxy)acetyl]amino}phenyl)benzamide. One direction is the investigation of its effects on the central nervous system and its potential applications in neurodegenerative diseases. Another direction is the investigation of its effects on skeletal muscle and its potential applications in muscle wasting diseases. Additionally, there is a need for further research on the safety and toxicity of 4-tert-butyl-N-(3-{[(4-nitrophenoxy)acetyl]amino}phenyl)benzamide, as well as its potential applications in human diseases.

Scientific Research Applications

4-tert-butyl-N-(3-{[(4-nitrophenoxy)acetyl]amino}phenyl)benzamide has been extensively studied for its potential applications in various fields of research. In sports, it is believed to enhance endurance performance by increasing the oxidation of fatty acids and improving glucose uptake in skeletal muscle. In obesity research, it has been shown to increase energy expenditure and reduce fat mass in animal models. In cardiovascular disease research, it has been shown to have anti-inflammatory and anti-atherogenic effects.